Cas no 1125702-46-6 (N-(2,3-difluorophenyl)-3-oxobutanamide)

N-(2,3-difluorophenyl)-3-oxobutanamide is a fluorinated organic compound featuring a β-ketoamide moiety, which lends it utility as a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of the 2,3-difluorophenyl group enhances its reactivity and selectivity in cross-coupling reactions, while the 3-oxobutanamide scaffold offers opportunities for further functionalization. This compound is particularly valuable in the development of bioactive molecules due to its balanced lipophilicity and electronic properties. Its structural features make it suitable for applications in medicinal chemistry, where it can serve as a precursor for heterocyclic frameworks or as a building block for targeted drug design. High purity and stability under standard conditions further underscore its practicality in research and industrial settings.

N-(2,3-difluorophenyl)-3-oxobutanamide structure

1125702-46-6 structure

Product Name:N-(2,3-difluorophenyl)-3-oxobutanamide

CAS No:1125702-46-6

MF:C₁₀H₉F₂NO₂

MW:213.180769681931

CID:1016120

PubChem ID:42638952

Update Time:2025-05-28

N-(2,3-difluorophenyl)-3-oxobutanamide Chemical and Physical Properties

Names and Identifiers

- N-(2,3-difluorophenyl)-3-oxobutanamide
- DB-352193
- SCHEMBL3949534
- DTXSID90655306
- 1125702-46-6
- D88136
- CS-0339338
- AKOS010310047
- Inchi： 1S/C10H9F2NO2/c1-6(14)5-9(15)13-8-4-2-3-7(11)10(8)12/h2-4H,5H2,1H3,(H,13,15)
- InChI Key： FROLYEWVSMDHPY-UHFFFAOYSA-N
- SMILES： FC1C(=CC=CC=1NC(CC(C)=O)=O)F

Computed Properties

Exact Mass: 213.06013485g/mol
Monoisotopic Mass: 213.06013485g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 258
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 46.2Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1410008-1g	N-(2,3-difluorophenyl)-3-oxobutanamide	1125702-46-6	98%	1g	￥5733.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1410008-5g	N-(2,3-difluorophenyl)-3-oxobutanamide	1125702-46-6	98%	5g	￥13395.00	2024-08-09